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Compound of Interest

Compound Name: Mirtazapine-d3

Cat. No.: B602503 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Mirtazapine-d3, ensuring compliance with safety regulations and environmental protection.

This procedure is intended for researchers, scientists, and drug development professionals in a

laboratory environment.

Hazard Assessment and Precautionary Measures
Before handling Mirtazapine-d3 for disposal, it is crucial to be aware of its associated hazards.

The substance is classified with specific risks that dictate handling and disposal protocols.

Hazard Identification:

Acute Oral Toxicity: Mirtazapine-d3 is harmful if swallowed.[1][2]

Respiratory Irritation: It may cause respiratory irritation upon inhalation.[1]

Drowsiness or Dizziness: May cause drowsiness or dizziness.[2]

Environmental Hazards: The parent compound, Mirtazapine, is toxic to aquatic life with long-

lasting effects.[3] Therefore, discharge into the environment, including sewers, must be

strictly avoided.

Personal Protective Equipment (PPE): When handling Mirtazapine-d3 for disposal, appropriate

PPE must be worn. This includes:
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Safety goggles or glasses.

Chemical-resistant gloves.

A lab coat.

For nuisance exposures or when creating dust, a P95 (US) or P1 (EU EN 143) particle

respirator may be used.

The following table summarizes the key hazard information for Mirtazapine-d3.

Hazard
Classification

GHS Code Description Source

Acute Toxicity - Oral H302 Harmful if swallowed.

Specific Target Organ

Toxicity (Single

Exposure)

H335 / H336

May cause respiratory

irritation or

drowsiness/dizziness.

Aquatic Chronic

Toxicity (for parent

compound)

H411

Toxic to aquatic life

with long lasting

effects.

Step-by-Step Disposal Procedure
Disposal of Mirtazapine-d3 must be conducted as hazardous chemical waste, in accordance

with federal, state, and local regulations. Do not dispose of this chemical in regular trash or via

sink drains.

Step 1: Waste Segregation and Containment

Identify as Hazardous Waste: Mirtazapine-d3, due to its toxicological and environmental

hazards, must be treated as regulated hazardous waste.

Use a Compatible Container: Place Mirtazapine-d3 waste into a chemically compatible

container with a secure, leak-proof screw cap. The container must be in good condition, free

from damage or deterioration.
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Segregate from Incompatibles: Store the Mirtazapine-d3 waste container separately from

incompatible materials, such as strong oxidizing agents. A general best practice is to

segregate waste by type (e.g., flammables, poisons, acids).

Step 2: Labeling the Waste Container

Properly Label: Clearly label the waste container with the words "Hazardous Waste."

Identify Contents: The label must accurately identify all components of the waste mixture by

name (i.e., "Mirtazapine-d3 waste"). If it is in a solution, list the solvent as well.

Indicate Hazards: Note the relevant hazards on the label (e.g., "Toxic").

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.

Keep Container Closed: The waste container must remain securely capped at all times,

except when adding waste.

Adhere to Accumulation Limits: Be aware of SAA volume limits. While Mirtazapine-d3 is not

typically an acute hazardous waste (P-listed), general SAA limits apply. A maximum of 55

gallons of hazardous waste may be stored in an SAA.

SAA Storage Regulation Limit Guideline

Maximum Total Hazardous

Waste
55 gallons Per SAA.

Maximum Acutely Toxic Waste

(P-List)
1 quart (liquid) or 1 kg (solid) Per SAA.

Maximum Storage Time
12 months (if limits not

exceeded)

From the date waste was first

added.

Step 4: Arranging for Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b602503?utm_src=pdf-body
https://www.benchchem.com/product/b602503?utm_src=pdf-body
https://www.benchchem.com/product/b602503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact EHS: Once the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup. Do not transport

hazardous waste yourself.

Licensed Disposal: Your EHS department will arrange for the final disposal through a

licensed hazardous waste disposal company. The recommended disposal method for this

type of compound is often chemical incineration.

Disposal of Empty Containers: An empty container that held Mirtazapine-d3 must be

managed carefully. Unless it held an acute hazardous waste, a container can be disposed of

as regular trash once all residue has been removed. Deface all chemical labels before

disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Mirtazapine-d3
in a laboratory setting.
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Caption: Workflow for the safe disposal of Mirtazapine-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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